N-(5-(3-fluorophenyl)-1,3,4-oxadiazol-2-yl)-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-[5-(3-fluorophenyl)-1,3,4-oxadiazol-2-yl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C17H14FN3O3/c1-23-14-7-5-11(6-8-14)9-15(22)19-17-21-20-16(24-17)12-3-2-4-13(18)10-12/h2-8,10H,9H2,1H3,(H,19,21,22)
• InChI Key: UTHOPCNVALQVKU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NC2=NN=C(O2)C3=CC(=CC=C3)F
• Molecular Formula: C17H14FN3O3
• Molecular Weight: 327.31 g/mol
• CAS No.: 1170959-36-0

Description

N-(5-(3-fluorophenyl)-1,3,4-oxadiazol-2-yl)-2-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C17H14FN3O3 and its molecular weight is 327.315. The purity is usually 95%.
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Scientific Research Applications

Bioequivalence Studies

Bioequivalence studies are critical for ensuring that different formulations of a drug release the active pharmaceutical ingredient at the same rate and extent. For instance, Annunziato and di Renzo (1993) conducted a bioequivalence study comparing tablet and capsule formulations of the nonsteroidal anti-inflammatory compound 2-methoxyphenyl 1-methyl-5-(p-methylbenzoylpyrrol)-2-acetamidoacetate, a compound with some structural similarity to the one . This study aimed to evaluate and compare pharmacokinetic parameters to assess bioequivalence, which is a crucial step in drug development and regulatory approval processes Annunziato & di Renzo, 1993.

Metabolism and Disposition Studies

Metabolism and disposition studies provide essential information on how a drug is processed in the body, which impacts its safety and efficacy. For example, research on the metabolism of acetaminophen, a commonly used analgesic, reveals intricate details about its metabolic pathways and the formation of various metabolites. High-resolution liquid chromatography has enabled the identification of multiple metabolites in physiological fluids, providing insight into the drug's pharmacokinetic profile Mrochek et al., 1974.

Safety and Dosimetry in Imaging Studies

Safety and dosimetry are paramount in the development of new imaging agents for clinical applications. Brier et al. (2022) evaluated a novel radiotracer targeting the sphingosine-1-phosphate receptor, focusing on safety, dosimetry, and imaging characteristics in human participants. Such studies are crucial for advancing diagnostic imaging techniques and ensuring their safe use in medical practice Brier et al., 2022.

Therapeutic Efficacy and Mechanism of Action Studies

Understanding the therapeutic efficacy and mechanism of action of drugs is essential for developing new treatments. For example, studies on non-steroidal anti-inflammatory drugs (NSAIDs) and their effects on bladder cancer prevention highlight the potential of certain drugs in modulating disease risk through mechanisms that may involve anti-inflammatory pathways Castelao et al., 2000.

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit various enzymes and proteins that contribute to cell proliferation .

Mode of Action

It’s known that similar compounds interact selectively with nucleic acids, enzymes, and globular proteins . These interactions can lead to the inhibition of growth factors, enzymes, and kinases, contributing to their antiproliferative effects .

Biochemical Pathways

Similar compounds have been found to disrupt processes related to dna replication . This disruption can inhibit the replication of both bacterial and cancer cells .

Result of Action

Similar compounds have been found to have cytotoxic properties , suggesting that they may cause cell death or inhibit cell growth.